Cas no 1203189-40-5 (2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide)

• Product Name: 2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide
• CAS No: 1203189-40-5
• MF: C₁₇H₁₉NOS
• MW: 285.403863191605
• CID: 5947964
• PubChem ID: 30522662
• Update Time: 2025-11-01

2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide
• Benzeneacetamide, 3-methyl-N-[[1-(2-thienyl)cyclopropyl]methyl]-
• F2394-0088
• 2-(3-methylphenyl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]acetamide
• 1203189-40-5
• AKOS024646496
• 2-(3-methylphenyl)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}acetamide
• N-((1-(thiophen-2-yl)cyclopropyl)methyl)-2-(m-tolyl)acetamide

• Inchi： 1S/C17H19NOS/c1-13-4-2-5-14(10-13)11-16(19)18-12-17(7-8-17)15-6-3-9-20-15/h2-6,9-10H,7-8,11-12H2,1H3,(H,18,19)
• InChI Key： NIMUQMDOILINLJ-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2(C3SC=CC=3)CC2)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 285.11873540g/mol
• Monoisotopic Mass: 285.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 495.6±33.0 °C(Predicted)
• pka: 15.95±0.46(Predicted)

Additional information on 2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide

Comprehensive Overview of 2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide (CAS No. 1203189-40-5)

2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide (CAS No. 1203189-40-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopropylmethyl and thiophene moieties, exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science. Researchers are particularly drawn to its potential as a bioactive scaffold, with studies exploring its interactions with biological targets.

The molecular structure of 2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide combines aromatic and heterocyclic elements, which are often associated with enhanced binding affinity and metabolic stability. The presence of the 3-methylphenyl group contributes to lipophilicity, while the thiophene ring introduces electronic diversity, a feature highly valued in modern medicinal chemistry. Recent trends in AI-driven drug design have highlighted the importance of such hybrid structures, as they can be optimized for specific therapeutic applications using computational tools.

In the context of green chemistry and sustainable synthesis, CAS No. 1203189-40-5 has been investigated for its potential to be produced via eco-friendly routes. With growing consumer demand for environmentally benign chemicals, researchers are exploring catalytic methods and solvent-free reactions to synthesize this compound efficiently. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The cyclopropylmethyl moiety is known to influence blood-brain barrier permeability, a critical factor for CNS-targeted therapies. Given the rising prevalence of neurological disorders, this aspect of 2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide has sparked discussions in neuroscience research communities, often appearing in queries related to neuroprotective agents.

From a commercial perspective, the compound's patent landscape and market viability are frequently analyzed. Companies specializing in custom synthesis and contract research often list derivatives of this molecule in their portfolios, catering to pharmaceutical clients seeking novel small-molecule candidates. Searches for bulk suppliers or technical specifications of CAS No. 1203189-40-5 reflect its industrial relevance.

Analytical characterization of 2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, which are standard topics in analytical chemistry courses and forums. The compound's stability under various pH conditions and thermal profiles are also documented, addressing common queries about its storage requirements and handling protocols in laboratory settings.

In summary, 2-(3-methylphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide (CAS No. 1203189-40-5) represents a versatile chemical entity with multifaceted applications. Its structural complexity and functional adaptability continue to inspire innovations across life sciences and material engineering, ensuring its place in contemporary scientific discourse.